Cas no 101-18-8 (3-Hydroxydiphenylamine)

• Product Name: 3-Hydroxydiphenylamine
• CAS No: 101-18-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD00002262
• CID: 35130
• PubChem ID: 87562091
• Update Time: 2025-05-27

3-Hydroxydiphenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylaminophenol
• 3-Anilinophenol
• 3-(Phenylamino)-phenol
• 3-Hydroxy-N-phenylaniline
• 3-HYDROXYDIPHENYLAMINE
• m-Anilinophenol
• N-(3-Hydroxyphenyl)aniline
• Phenol, m-anilino-
• 3-(phenylamino)-pheno
• 3-(PHENYLAMINO)PHENOL
• m-(Phenylamino)phenol
• M-HYDROXYDIPHENYLAMINE
• Phenol, 3-(phenylamino)-
• AMINE,DIPHENYL,3-HYDROXY
• NDACNGSDAFKTGE-UHFFFAOYSA-N
• E39Q946GO3
• m-Oxydiphenylamin
• NSC56930
• 3-Anilinophenol #
• PubChem2062
• Phenol,3-(phenylamino)-
• DSSTox_CID_5431
• DSSTox
• MFCD00002262
• CS-0204734
• CCRIS 4658
• Tox21_200308
• AC-10894
• NS00010708
• CHEBI:188941
• SCHEMBL219995
• CHEMBL1523215
• NCGC00091603-02
• AS-58202
• A800348
• AKOS005216959
• AE-562/43459604
• W-108922
• NSC 56930
• A0476
• UNII-E39Q946GO3
• 101-18-8
• CAS-101-18-8
• SMR001224495
• NCGC00257862-01
• Q27276822
• MLS002152882
• NCGC00091603-01
• DTXSID1025431
• NSC-56930
• DTXCID605431
• I10244
• FT-0615840
• InChI=1/C12H11NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-9,13-14
• EINECS 202-923-6
• HMS3039G14
• ALBB-026232
• 3-HYDROXYPHENYLAMINE PHENYL
• 3-Hydroxydiphenylamine

• MDL： MFCD00002262
• Inchi： 1S/C12H11NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-9,13-14H
• InChI Key： NDACNGSDAFKTGE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC1C=CC=CC=1
• BRN： 2092957

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.1

Experimental Properties

• Color/Form: It is a reddish brown fused cast, and the refined product is orange.
• Density: 1.0936 (rough estimate)
• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 340°C(lit.)
• Flash Point: 340°C
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22.5 ºC
• PSA: 32.26000
• LogP: 3.20880
• Solubility: Not determined

3-Hydroxydiphenylamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Hydroxydiphenylamine

Comprehensive Overview of 3-Hydroxydiphenylamine (CAS No. 101-18-8): Properties, Applications, and Industry Trends

3-Hydroxydiphenylamine (CAS No. 101-18-8), also known as N-Phenyl-3-aminophenol, is a versatile organic compound widely utilized in industrial and research applications. This aromatic amine derivative features a hydroxyl group (-OH) and an amine group (-NH-) attached to a biphenyl backbone, granting it unique chemical reactivity. Its molecular formula, C₁₂H₁₁NO, and molecular weight of 185.23 g/mol make it a critical intermediate in synthesizing dyes, antioxidants, and specialty polymers. Recent studies highlight its role in advanced material science, particularly in UV stabilizers and electroactive polymers, aligning with the growing demand for sustainable materials in electronics and coatings.

The compound’s physicochemical properties include a melting point range of 72–75°C and moderate solubility in organic solvents like ethanol and acetone. These traits facilitate its use in formulations requiring precise temperature stability. Industry professionals frequently search for "3-Hydroxydiphenylamine solubility" or "CAS 101-18-8 synthesis methods," reflecting its technical relevance. Notably, its application in hair dye intermediates has gained attention due to rising consumer interest in eco-friendly cosmetic ingredients, a trend driven by stricter regulations on synthetic additives.

From an environmental perspective, 3-Hydroxydiphenylamine is scrutinized for its biodegradability and eco-toxicity profile. Researchers emphasize green chemistry approaches to mitigate waste during production, responding to queries like "biodegradable alternatives to aromatic amines." Innovations such as enzymatic catalysis are being explored to enhance its sustainability. Additionally, its role in antioxidant formulations for rubber and plastics aligns with circular economy goals, addressing searches for "high-performance polymer additives."

In pharmaceuticals, 3-Hydroxydiphenylamine serves as a precursor for bioactive molecules. Its structural motif is found in compounds with potential anti-inflammatory and antioxidant effects, though clinical applications remain under investigation. This dual functionality—industrial and biomedical—fuels academic interest, as evidenced by rising publications on "101-18-8 pharmacological activity." Regulatory compliance, particularly REACH and FDA guidelines, is another hot topic, with manufacturers seeking "CAS 101-18-8 safety data sheets" to ensure workplace safety.

Market analysts project growth for 3-Hydroxydiphenylamine due to expanding applications in flexible electronics and smart coatings. Its integration into conductive polymers for wearable devices answers the surge in "organic electronic materials" searches. Furthermore, the compound’s compatibility with nanotechnology (e.g., nanoparticle stabilization) positions it as a candidate for next-gen energy storage systems, a sector attracting significant R&D investment.

Quality control remains paramount for CAS No. 101-18-8. Advanced analytical techniques like HPLC-MS and FTIR spectroscopy ensure purity standards, addressing industry concerns about "3-Hydroxydiphenylamine impurity analysis." Suppliers increasingly provide detailed certificates of analysis (CoA) to meet stringent customer requirements, reflecting broader trends toward transparency in chemical sourcing.

In summary, 3-Hydroxydiphenylamine exemplifies the intersection of tradition and innovation in chemical manufacturing. Its adaptability across sectors—from cosmetics to cutting-edge materials—underscores its enduring value. As industries prioritize sustainability and performance, this compound will likely remain a focal point for research and commercial development, driven by evolving regulatory frameworks and technological advancements.